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To Researchers, Scientists, and Drug Development Professionals:

The following document provides detailed application notes and protocols for the preparation of
stock solutions of SP 111. Due to the critical importance of accurate and reproducible
experimental conditions, these guidelines have been compiled to ensure the consistent
preparation of SP 111 for use in research and development.

Note on the Identity of SP 111: The designation "SP 111" is not a unique identifier for a single
chemical entity in publicly available scientific databases and supplier catalogs. It has been
associated with multiple, distinct substances, including the phenyltropane derivative RTI-111
(Dichloropane), a stimulant research chemical. The following protocols are based on the
properties of RTI-111 (Dichloropane). If you are working with a different compound designated
as SP 111, you must consult the specific product information provided by your supplier.

Quantitative Data Summary

The following table summarizes the key quantitative data for RTI-111 (Dichloropane), which will
be referred to as SP 111 throughout this document.
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Parameter Value Source

) (-)-2B-Carbomethoxy-3[3-(3,4-
Full Chemical Name ) [1]
dichlorophenyl)tropane

Synonyms Dichloropane, O-401, RTI-111 [1]
Molecular Formula C17H21CI2NO2 [1]
Molecular Weight 358.26 g/mol [1]
Appearance White to off-white powder [1]
Solubility

DMSO > 10 mg/mL Estimated
Ethanol Soluble Estimated
Water Insoluble Estimated

] -20°C for short-term (weeks), ]
Storage of Stock Solution General Recommendation
-80°C for long-term (months)

Experimental Protocols
Safety Precautions

Warning: SP 111 (RTI-111) is a potent psychoactive substance and should be handled with
extreme care. It is intended for research purposes only.

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

Avoid inhalation of the powder and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for this compound before handling.

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution of SP 111 in
dimethyl sulfoxide (DMSO).

Materials:
e SP 111 (RTI-111) powder
e Anhydrous/molecular biology grade DMSO
e Microcentrifuge tubes (1.5 mL or 2 mL)
o Calibrated analytical balance
e Pipettes and sterile pipette tips
» Vortex mixer
Procedure:
o Calculate the required mass of SP 111:
o To prepare 1 mL of a 10 mM solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
= Mass (g) = 0.010 mol/L x 0.001 L x 358.26 g/mol
= Mass (g) = 0.0035826 g = 3.58 mg
e Weigh the SP 111 powder:
o Tare a clean, dry microcentrifuge tube on the analytical balance.

o Carefully weigh out approximately 3.58 mg of SP 111 powder directly into the tared tube.
Record the exact weight.

o Add the solvent:

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1236782/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-sp-111-stock-solutions
https://www.benchchem.com/product/b1236782/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-sp-111-stock-solutions
https://www.benchchem.com/product/b1236782/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-sp-111-stock-solutions
https://www.benchchem.com/product/b1236782/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-sp-111-stock-solutions
https://www.benchchem.com/product/b1236782/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-sp-111-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Based on the actual weight of the SP 111 powder, calculate the precise volume of DMSO
required to achieve a 10 mM concentration.

= Volume (L) = Mass (g) / (Molarity (mol/L) x Molecular Weight ( g/mol ))
= Example: If you weighed 3.62 mg of SP 111
= Volume (L) = 0.00362 g/ (0.010 mol/L x 358.26 g/mol ) = 0.00101 L = 1010 pL

o Using a calibrated pipette, add the calculated volume of DMSO to the microcentrifuge tube

containing the SP 111 powder.

e Dissolve the compound:
o Cap the tube securely.

o Vortex the solution until the SP 111 powder is completely dissolved. Gentle warming in a
37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure
there are no undissolved particulates.

o Storage:

o Label the tube clearly with the compound name ("SP 111"), concentration (10 mM),
solvent (DMSO), date of preparation, and your initials.

o For short-term storage (up to a few weeks), store the stock solution at -20°C.

o For long-term storage, aliquot the stock solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -80°C.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing a stock solution and
subsequent working solutions for cell-based assays.
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Stock Solution Preparation
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Caption: Workflow for SP 111 stock and working solution preparation.
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Signaling Pathway

SP 111 (RTI-111) is a dopamine reuptake inhibitor. It binds to the dopamine transporter (DAT)
and blocks the reabsorption of dopamine from the synaptic cleft back into the presynaptic
neuron. This leads to an increase in the extracellular concentration of dopamine, thereby
enhancing dopaminergic neurotransmission.
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Caption: Mechanism of action of SP 111 (RTI-111) as a dopamine reuptake inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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